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Compound of Interest

Compound Name: 2,4-Dihydroxybenzoic Acid

Cat. No.: B146680

CAS Number: 89-86-1
Synonyms: [3-Resorcylic acid, 2,4-DHBA, p-Hydroxysalicylic acid, 4-Carboxyresorcinol

This technical guide provides an in-depth overview of 2,4-Dihydroxybenzoic acid, a phenolic
compound with significant potential in research and drug development. The document outlines
its chemical properties, synthesis protocols, and biological activities, with a focus on
guantitative data and experimental methodologies.

Chemical and Physical Properties

2,4-Dihydroxybenzoic acid is a crystalline solid that is slightly soluble in water and soluble in
organic solvents like ethanol and acetone.[1] Its chemical structure, possessing both a
carboxylic acid and two hydroxyl groups, imparts it with notable antioxidant and antimicrobial
properties.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b146680?utm_src=pdf-interest
https://www.benchchem.com/product/b146680?utm_src=pdf-body
https://www.benchchem.com/product/b146680?utm_src=pdf-body
https://spectrabase.com/spectrum/BNkGVlVbAI
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C7HeOa4 [2]
Molecular Weight 154.12 g/mol [2]
Melting Point 229 °C (decomposes) [3]
pKai 3.11 [3]
pKaz 8.55 [3]
pKas 14.0 [3]
Water Solubility Soluble [3]
Ethanol Solubility Soluble [3]
Diethyl Ether Solubility Soluble [3]
Benzene Solubility Soluble [3]

Synthesis of 2,4-Dihydroxybenzoic Acid

A common and effective method for the synthesis of 2,4-dihydroxybenzoic acid is the Kolbe-
Schmitt reaction, which involves the carboxylation of resorcinol.

Experimental Protocol: Kolbe-Schmitt Reaction[4]

Materials:

e Resorcinol (5.9 g)

e Sodium bicarbonate (25 Q)

 Distilled water (60 mL)

e Concentrated Hydrochloric Acid (37%, 29 mL)
e Qil bath

e Round bottom flask (100 mL)
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Stirring apparatus
Beaker (500 mL)

Filtration apparatus

Procedure:

To a 100 mL round bottom flask, add 25 g of sodium bicarbonate and 5.9 g of resorcinol.
Add 60 mL of distilled water to the flask and mix the contents.

Place the flask in an oil bath and heat to 95-100 °C with continuous stirring for 2 hours. This
carboxylation step forms the sodium salt of 2,4-dihydroxybenzoic acid.

After 2 hours, increase the temperature to 130 °C and maintain for an additional 15 minutes
to ensure complete carboxylation.

Allow the flask to cool to room temperature. Transfer the contents to a 500 mL beaker,
rinsing the flask with a small amount of cold distilled water to ensure complete transfer.

Slowly add 29 mL of concentrated hydrochloric acid to the beaker with stirring. Exercise
caution as this will cause effervescence due to the release of carbon dioxide. This step
protonates the carboxylate to form the free acid, which will precipitate out of the solution.

Cool the beaker in an ice bath to promote complete crystallization.
Collect the crude product by filtration.

Recrystallize the crude product from a minimum amount of hot water to obtain pure, needle-
shaped crystals of 2,4-dihydroxybenzoic acid.

Dry the purified crystals.

Characterization:

The identity and purity of the synthesized 2,4-dihydroxybenzoic acid can be confirmed by

spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Infrared (IR)
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spectroscopy.

¢ IH NMR (DMSO-de): Spectral data can be found on various chemical databases.[4][5]

» IR (ATR): Characteristic peaks for the hydroxyl and carbonyl groups can be observed.[1]

Biological Activities of 2,4-Dihydroxybenzoic Acid

2,4-Dihydroxybenzoic acid exhibits a range of biological activities, including antioxidant and

antimicrobial effects.

Antioxidant Activity

The antioxidant potential of 2,4-dihydroxybenzoic acid has been evaluated using various

assays. The following table summarizes its activity in comparison to its isomers.

CUPRAC
ABTS (% FRAP (pM
DPPH ICso o (MM Trolox
Compound inhibition at Fe?* at 50 . Reference
(M) equivalents
50 uM) HM)
at 50 uM)
2,4-
Dihydroxyben > 50 16.17 20.51 [6]
Zoic acid
2,3-
Dihydroxyben  3.93 86.40 173.79 60.83 [6]
zoic acid
2,5-
Dihydroxyben  2.53 80.11 236.00 68.77 [6]
Zoic acid
3,4-
Dihydroxyben  3.12 74.51 44.22 60.53 [6]
zoic acid
3,5-
Dihydroxyben > 50 60.39 25.13 [6]
zoic acid
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Antimicrobial Activity

2,4-Dihydroxybenzoic acid has demonstrated inhibitory activity against a range of
microorganisms. The minimum inhibitory concentrations (MICs) are presented in the table

below.
Microorganism MIC (mg/mL) Reference
Escherichia coli 2 [7]
Pseudomonas aeruginosa 2 [7]
Staphylococcus aureus 2 [7]
Bacillus subtilis 2 [7]
Salmonella enteritidis 2 [7]
Candida albicans 2 [7]
Staphylococcus aureus MRSA 0.5 [8]

Potential Signaling Pathway in Cancer Cells

While the direct signaling pathways of 2,4-dihydroxybenzoic acid in human cells are still
under investigation, studies on structurally similar hydroxybenzoic acids provide valuable
insights into its potential mechanisms of action, particularly in cancer prevention and therapy.
Metabolites of flavonoids, such as 2,4,6-trihydroxybenzoic acid, have been shown to inhibit
cancer cell growth through the inhibition of Cyclin-Dependent Kinases (CDKs) and require the
monocarboxylate transporter SLC5A8 for cellular uptake.[3][9][10] Based on this, a
hypothesized signaling pathway for 2,4-dihydroxybenzoic acid in cancer cells is proposed
below.
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Hypothesized Signaling Pathway of 2,4-Dihydroxybenzoic Acid in Cancer Cells
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Caption: Hypothesized mechanism of 2,4-dihydroxybenzoic acid's anti-proliferative effect.
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This diagram illustrates the potential uptake of 2,4-dihydroxybenzoic acid via the SLC5A8
transporter, leading to the inhibition of CDKs and the induction of CDK inhibitors, ultimately
resulting in the suppression of cell cycle progression and proliferation. It is important to note
that this pathway is extrapolated from studies on related compounds and requires direct
experimental validation for 2,4-dihydroxybenzoic acid.

Conclusion

2,4-Dihydroxybenzoic acid is a versatile phenolic compound with demonstrated antioxidant
and antimicrobial properties. Its straightforward synthesis and interesting biological profile
make it a compelling candidate for further investigation in the fields of drug discovery and
materials science. This guide provides a foundational understanding for researchers and
professionals interested in exploring the potential applications of this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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